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Compound of Interest

Compound Name: Fmoc-Lys(Me)2-OH hydrochloride

Cat. No.: B613413 Get Quote

Technical Support Center: Fmoc-Lys(Me)2-OH
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

concerning the solubility of Fmoc-Lys(Me)2-OH hydrochloride in various solvents, tailored for

researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Fmoc-Lys(Me)2-OH hydrochloride?

A1: Fmoc-Lys(Me)2-OH hydrochloride is a derivative of the amino acid lysine and is

predominantly used in solid-phase peptide synthesis (SPPS).[1][2][3] Its solubility is highest in

polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). It is

described as a white to off-white or light yellow powder.[3][4]

Q2: Is Fmoc-Lys(Me)2-OH hydrochloride soluble in DMF?

A2: Yes, Fmoc-Lys(Me)2-OH hydrochloride is clearly soluble in DMF.[1] One supplier

specifies its solubility as 1 mmole in 2 ml of DMF.[1] DMF is a common solvent used in Fmoc-

based solid-phase peptide synthesis, making this solubility characteristic essential for its

application.[5][6]

Q3: What is the solubility of Fmoc-Lys(Me)2-OH hydrochloride in DMSO?
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A3: Fmoc-Lys(Me)2-OH hydrochloride is soluble in DMSO at a concentration of 100 mg/mL

(230.98 mM).[7] However, it may require ultrasonic treatment to fully dissolve.[7] It is also

important to use newly opened DMSO, as its hygroscopic nature can negatively impact the

solubility of the product.[7] Another source describes the solubility in DMSO as "slight".[4]

Q4: Are there other solvents in which Fmoc-Lys(Me)2-OH hydrochloride is soluble?

A4: While specific quantitative data for other solvents is limited, some sources indicate slight

solubility in methanol.[4] For the related compound, Fmoc-Lys-OH hydrochloride, solubility has

been reported in chloroform, dichloromethane, ethyl acetate, and acetone.[8] This suggests

that these solvents may also be viable for Fmoc-Lys(Me)2-OH hydrochloride, although this

would require experimental verification.

Solubility Data
Solvent Concentration Observations Citations

Dimethylformamide

(DMF)
1 mmole in 2 mL Clearly soluble [1]

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (230.98

mM)

Requires sonication;

use fresh DMSO
[7]

Methanol Not specified Slightly soluble [4]

Troubleshooting Guide
Issue: Fmoc-Lys(Me)2-OH hydrochloride is not dissolving in DMF.

Possible Cause 1: Insufficient Solvent.

Solution: Ensure you are using a sufficient volume of DMF. A common starting point is 2

mL of DMF for every 1 mmole of the compound.[1]

Possible Cause 2: Low Temperature.

Solution: Gently warm the solution to 37°C. For the related compound Fmoc-Lys-OH.HCl,

warming is recommended to improve solubility.[8]
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Possible Cause 3: Inadequate Agitation.

Solution: Use a vortex mixer or sonicate the solution for a short period to aid dissolution.

Issue: Precipitate forms after dissolving in DMSO.

Possible Cause 1: Water Absorption by DMSO.

Solution: DMSO is highly hygroscopic. Use a fresh, unopened bottle of anhydrous DMSO.

Store stock solutions prepared in DMSO at -80°C for long-term stability (up to 6 months)

or at -20°C for shorter periods (up to 1 month), and ensure they are stored under nitrogen.

[7]

Possible Cause 2: Supersaturation.

Solution: You may have exceeded the solubility limit. Try diluting the solution with more

DMSO.

Experimental Protocols
Protocol for Dissolving Fmoc-Lys(Me)2-OH
Hydrochloride

Preparation:

Weigh the desired amount of Fmoc-Lys(Me)2-OH hydrochloride powder in a clean, dry

vial.

Add the appropriate volume of the chosen solvent (e.g., DMF or DMSO) to the vial.

Dissolution:

For DMF: Add the solvent and agitate the mixture using a vortex mixer until the solid is

fully dissolved. If dissolution is slow, gentle warming can be applied.

For DMSO: Add the solvent and sonicate the mixture in an ultrasonic bath.[7] Use of fresh,

anhydrous DMSO is critical for optimal solubility.[7]
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Storage:

Once dissolved, if not for immediate use, it is recommended to aliquot the solution into

smaller volumes to avoid repeated freeze-thaw cycles.

Store stock solutions at -20°C or -80°C under a nitrogen atmosphere to maintain stability.

[7][9]

Visualizing the Workflow
The following diagram illustrates a typical workflow for incorporating Fmoc-Lys(Me)2-OH
hydrochloride in solid-phase peptide synthesis.

Solution Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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